Cas no 62160-87-6 (1H-Pyrazole-3-carboxylic acid, 1-(4-nitrophenyl)-5-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(4-nitrophenyl)-5-phenyl-
• CAS No: 62160-87-6
• MF: C₁₆H₁₁N₃O₄
• MW: 309.276243448257
• CID: 455908
• PubChem ID: 12320465
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(4-nitrophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-nitrophenyl)-5-phenyl-
• 1-(4-nitrophenyl)-5-phenylpyrazole-3-carboxylic acid
• DTXSID50488430
• 1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid
• 62160-87-6

• Inchi： 1S/C16H11N3O4/c20-16(21)14-10-15(11-4-2-1-3-5-11)18(17-14)12-6-8-13(9-7-12)19(22)23/h1-10H,(H,20,21)
• InChI Key： RXDKHNAKGFZLLB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N(C2C=CC(=CC=2)[N+](=O)[O-])N=1)=O

Computed Properties

• Exact Mass: 309.07503
• Monoisotopic Mass: 309.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26